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Compound of Interest

Compound Name: 8-Chloro Diclosulam

Cat. No.: B15292556

Introduction

Diclosulam is a selective herbicide from the triazolopyrimidine sulfonanilide chemical family,
primarily used for the control of broadleaf weeds in crops such as soybeans and peanuts.[1] Its
persistence in soil and potential for runoff into water sources necessitates sensitive and reliable
analytical methods for monitoring its residues.[2] This application note details a robust High-
Performance Liquid Chromatography (HPLC) method for the quantification of diclosulam
residues in soil and water samples. The described protocols are intended for researchers,
scientists, and professionals in drug development and environmental monitoring.

Principle

This method involves the extraction of diclosulam from the sample matrix, followed by cleanup
to remove interfering substances, and subsequent quantification using a Reverse-Phase High-
Performance Liquid Chromatography (RP-HPLC) system equipped with a UV or PDA detector.
[3][4] The concentration of diclosulam is determined by comparing the peak area of the analyte
in the sample to that of a known standard.

Experimental Protocols
Materials and Reagents

¢ Diclosulam analytical standard (purity >99%)
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e HPLC grade acetonitrile, methanol, and water

¢ Ortho-phosphoric acid (85%)

» Dichloromethane

e Acetone

e Anhydrous sodium sulfate

« Silica gel and Florisil for column chromatography

e Solid-Phase Extraction (SPE) C18 cartridges

0.2 um syringe filters

Standard Solution Preparation

e Stock Standard Solution (1000 pg/mL): Accurately weigh 10 mg of diclosulam analytical
standard into a 10 mL volumetric flask. Dissolve and make up to the mark with HPLC grade
acetonitrile.[4]

 Intermediate Standard Solution (100 pg/mL): Dilute 1 mL of the stock solution to 10 mL with
acetonitrile.

e Working Standard Solutions (0.1 - 20 pug/mL): Prepare a series of working standards by
serial dilution of the intermediate standard solution with the mobile phase.[4] These solutions
are used to construct the calibration curve.

Sample Preparation

» Extraction: Weigh 50 g of air-dried and sieved soil into a 250 mL conical flask. Add 100 mL of
a mixture of acetone and water (8:2 v/v) and shake for 30 minutes on a mechanical shaker.
[2] Filter the extract. Re-extract the soil residue with another 70 mL and then 50 mL of the
same solvent mixture.[4]

 Liquid-Liquid Partitioning: Combine the filtrates and concentrate the extract using a rotary
vacuum evaporator at 40°C to remove the acetone. Transfer the aqueous extract to a
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separatory funnel and partition three times with 100 mL, 50 mL, and 50 mL of
dichloromethane.[2]

e Drying: Pass the combined dichloromethane fractions through a funnel containing anhydrous
sodium sulfate to remove any residual water.

o Concentration: Evaporate the dichloromethane extract to dryness using a rotary evaporator.

o Cleanup (Column Chromatography): Prepare a chromatography column with a slurry of 10 g
of a 1:1 mixture of silica gel and Florisil in hexane. Place anhydrous sodium sulfate at the top
and bottom of the column packing.[2] Dissolve the residue from step 4 in a small volume of
hexane and load it onto the column.

e Elution: Elute the column sequentially with 100 mL of n-hexane, 100 mL of
hexane:dichloromethane (8:2 v/v), and finally 100 mL of methanol.[2] The diclosulam will be
in the methanol fraction.

» Final Preparation: Evaporate the methanol fraction to dryness and reconstitute the residue in
a known volume (e.g., 5 mL) of the HPLC mobile phase.[2] Filter the solution through a 0.2
um syringe filter before injection into the HPLC system.

e Solid-Phase Extraction (SPE): Condition a C18 SPE cartridge by passing 5 mL of acetonitrile
followed by 5 mL of 0.01 N hydrochloric acid.[5]

o Sample Loading: Acidify the water sample (75 mL) with 1 mL of 1.0 N hydrochloric acid.[5]
Pass the acidified sample through the conditioned C18 SPE cartridge at a flow rate of
approximately 4 mL/min.[5]

e Washing: Rinse the cartridge with 5 mL of 40% acetonitrile in 0.01 N hydrochloric acid and
then dry the cartridge under vacuum.[5]

» Elution: Elute the diclosulam from the cartridge with acetonitrile.

o Final Preparation: Evaporate the eluate to dryness and reconstitute the residue in a suitable
volume of the mobile phase. Filter through a 0.2 um syringe filter prior to HPLC analysis.

HPLC Operating Conditions
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The following table summarizes the recommended HPLC conditions for the analysis of

diclosulam.
Parameter Condition 1 Condition 2
C18 (250 mm x 4.6 mm, 5 um)  Thermo C18 (250 mm x 4.6
Column
[4] mm)[2]
Acetonitrile : 0.1% Ortho-
Mobile Phase phosphoric acid in water Methanol : Water (1:1 v/v)[2]
(40:60 viv)[3][4]
Flow Rate 1.0 mL/min[3][4] 0.5 mL/min[2]
Injection Volume 20 pL 20 pL
Detector PDA or UV-VIS UV-VIS
Wavelength 204 nm[3][4] 235 nm[2]
Column Temperature Ambient Ambient

Retention Time

~3.2 + 0.4 min (Varies with

exact conditions)[1]

~5.36 + 0.20 min[2]

Data Presentation

The guantitative data for the HPLC method validation for diclosulam analysis are summarized

in the tables below.

Table 1: Methad Validation E

Parameter

Soil

Water

Linearity Range

0.1-20 pg/mL[4]

0.03 - 5.0 pg/mL[1]

Correlation Coefficient (r?)

>0.99

>0.99

Limit of Detection (LOD)

0.02 pg/g[2]

0.006 ng/mL[5]

Limit of Quantification (LOQ)

0.05 ug/g[2]

0.10 ng/mL[5]
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Table 2: Recovery Studies

Matrix Fortification Level Average Recovery (%)
Soil 0.05, 0.10, 1.00 pg/g 88.33 - 91.67[2]

Soybean Cropped Soil Not Specified 90.67

Soybean Plant Not Specified 88.67

Soybean Oil Not Specified 88.33

De-oiled Cake Not Specified 89.33

Water 0.10 - 20 ng/mL >70[3]

Visualization

The following diagram illustrates the general experimental workflow for the quantification of

diclosulam residues in soil samples.
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Caption: Workflow for Diclosulam Residue Analysis in Soil Samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

